Cas no 1537445-83-2 (2-(methyl(6-(methylamino)pyrimidin-4-yl)amino)ethan-1-ol)

• Product Name: 2-(methyl(6-(methylamino)pyrimidin-4-yl)amino)ethan-1-ol
• CAS No: 1537445-83-2
• MF: C₈H₁₄N₄O
• MW: 182.222960948944
• CID: 5578512
• Update Time: 2025-06-11

2-(methyl(6-(methylamino)pyrimidin-4-yl)amino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[methyl[6-(methylamino)-4-pyrimidinyl]amino]-
• 2-(methyl(6-(methylamino)pyrimidin-4-yl)amino)ethan-1-ol

• Inchi： 1S/C8H14N4O/c1-9-7-5-8(11-6-10-7)12(2)3-4-13/h5-6,13H,3-4H2,1-2H3,(H,9,10,11)
• InChI Key： JJASHOZDJGPKLE-UHFFFAOYSA-N
• SMILES： C(O)CN(C)C1C=C(NC)N=CN=1

Experimental Properties

• Density: 1.236±0.06 g/cm3(Predicted)
• Boiling Point: 398.8±37.0 °C(Predicted)
• pka: 14.29±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-(methyl(6-(methylamino)pyrimidin-4-yl)amino)ethan-1-ol

Introduction to 2-(methyl(6-(methylamino)pyrimidin-4-yl)amino)ethan-1-ol and Its Significance in Modern Chemical Biology

2-(methyl(6-(methylamino)pyrimidin-4-yl)amino)ethan-1-ol, with the CAS number 1537445-83-2, represents a compound of considerable interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in drug discovery and therapeutic development. The compound's unique structural features, including its pyrimidine core and multiple functional groups, make it a promising candidate for further exploration in medicinal chemistry.

The structural motif of 2-(methyl(6-(methylamino)pyrimidin-4-yl)amino)ethan-1-ol is reminiscent of several biologically active molecules that have been investigated for their pharmacological properties. Specifically, the presence of a pyrimidine ring is a common feature in many nucleoside analogs and kinase inhibitors, which are widely used in the treatment of various diseases, including cancer and viral infections. The pyrimidine scaffold is known for its ability to interact with biological targets such as enzymes and receptors, making it a valuable component in the design of novel therapeutic agents.

One of the most intriguing aspects of this compound is its dual amino functionality, which provides multiple sites for interaction with biological targets. The methylamino group attached to the pyrimidine ring suggests potential interactions with enzymes that require amino groups for catalytic activity. Additionally, the ethan-1-ol moiety at the terminal position introduces a hydroxyl group that could participate in hydrogen bonding interactions, further enhancing the compound's binding affinity to biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinity of small molecules like 2-(methyl(6-(methylamino)pyrimidin-4-yl)amino)ethan-1-ol to various biological targets. These studies have highlighted the compound's potential as a scaffold for developing inhibitors of kinases and other enzymes involved in signal transduction pathways. For instance, computational modeling has suggested that this molecule could interact with the ATP-binding site of kinases, thereby inhibiting their activity and potentially disrupting aberrant signaling pathways associated with diseases such as cancer.

In vitro studies have begun to explore the pharmacological properties of 2-(methyl(6-(methylamino)pyrimidin-4-yl)amino)ethan-1-ol. Initial experiments have shown that the compound exhibits moderate activity against certain kinases, suggesting its potential as a lead compound for further optimization. The structural flexibility provided by the ethan-1-ol moiety allows for modifications that could enhance potency and selectivity. For example, replacing the methyl group with other substituents might improve binding affinity or alter metabolic stability.

The synthesis of 2-(methyl(6-(methylamino)pyrimidin-4-yl)amino)ethan-1-ol presents both challenges and opportunities for synthetic chemists. The pyrimidine ring requires careful functionalization to introduce the desired substituents without compromising stability. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with greater efficiency and precision. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming carbon-carbon bonds within the pyrimidine core.

The development of novel drug candidates often involves a multidisciplinary approach, integrating insights from chemistry, biology, and pharmacology. 2-(methyl(6-(methylamino)pyrimidin-4-yl)amino)ethan-1-ol exemplifies this collaborative effort, as its design is based on both structural principles observed in known bioactive molecules and computational predictions of binding interactions. Such an integrated approach increases the likelihood of identifying compounds with therapeutic potential.

As research continues to uncover new biological targets and mechanisms underlying disease pathogenesis, compounds like 2-(methyl(6-(methylamino)pyrimidin-4-yl)amino)ethan-1-ol will remain relevant in drug discovery efforts. Their unique structural features offer opportunities for innovation in medicinal chemistry, potentially leading to new treatments for unmet medical needs. The ongoing investigation into this compound underscores the importance of exploring diverse chemical scaffolds in the quest for effective therapeutics.

The future directions for research on 2-(methyl(6-(methylamino)pyrimidin-4-yl)amino)ethan-1-ol include further optimization of its structure to improve pharmacological properties such as solubility, bioavailability, and metabolic stability. Additionally, exploring its interactions with other biological targets beyond kinases could reveal new therapeutic applications. Collaborative efforts between synthetic chemists and biologists will be crucial in translating laboratory findings into clinical applications.

In conclusion,2-(methyl(6-(methylamino)pyrimidin-4-y lamino)ethan - 1 - ol (CAS no 1537445 - 83 - 2) represents a promising compound with significant potential in chemical biology and pharmaceutical research. Its complex structure and multiple functional groups make it an attractive candidate for further exploration in drug discovery efforts aimed at developing novel therapeutics for various diseases.